Cas no 16064-25-8 (Quinazoline-4,7-diol)

• Product Name: Quinazoline-4,7-diol
• CAS No: 16064-25-8
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD08276181
• CID: 904526
• PubChem ID: 135451644
• Update Time: 2025-10-24

Quinazoline-4,7-diol Chemical and Physical Properties

Names and Identifiers

• 7-HYDROXY-1H-QUINAZOLIN-4-ONE
• 7-hydroxyquinazolin-4(3H)-one
• 7-Hydroxyquinazolin4-one
• QUINAZOLINE-4,7-DIOL
• 4,7-Dihydroxyquinazoline
• 7-Hydroxyquinazolin-4-one
• 7-Hydroxy-4(3H)-quinazolinone
• 7-hydroxy-3H-quinazolin-4-one
• JKXOACZDUZRDQF-UHFFFAOYSA-N
• 4(3H)-Quinazolinone, 7-hydroxy-
• 7-hydroxy-1,4-dihydroquinazolin-4-one
• SY038054
• MFCD01823180
• SCHEMBL1663176
• AKOS006287671
• DTXSID50421342
• A927409
• AMY27576
• AS-39192
• 16064-25-8
• CS-0084837
• DA-09688
• AKOS024015357
• Quinazoline-4,7-diol

• MDL： MFCD08276181
• Inchi： 1S/C8H6N2O2/c11-5-1-2-6-7(3-5)9-4-10-8(6)12/h1-4,11H,(H,9,10,12)
• InChI Key： JKXOACZDUZRDQF-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(NC=NC=2C=1)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7
• XLogP3: 0.4

Experimental Properties

• PSA: 65.98000
• LogP: 0.62870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Quinazoline-4,7-diol

Quinazoline-4,7-diol: A Comprehensive Overview

Quinazoline-4,7-diol (CAS No. 16064-25-8) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as 4,7-dihydroxyquinazoline, is a derivative of quinazoline, a heterocyclic aromatic compound with a nitrogen-containing bicyclic structure. The presence of two hydroxyl groups at the 4 and 7 positions imparts unique chemical and biological properties to this molecule, making it a subject of extensive research.

The quinazoline backbone is a fundamental structure in many natural products and synthetic compounds. The addition of hydroxyl groups at specific positions can significantly alter the electronic properties and reactivity of the molecule. In the case of quinazoline-4,7-diol, these hydroxyl groups contribute to its ability to participate in hydrogen bonding, which is crucial for its interactions in biological systems. Recent studies have highlighted the potential of this compound as a building block for drug discovery and as a precursor for advanced materials.

One of the most exciting developments involving quinazoline-4,7-diol is its role in the synthesis of bioactive molecules. Researchers have explored its ability to undergo various transformations, such as cyclization reactions and cross-coupling reactions, to form complex structures with potential therapeutic applications. For instance, derivatives of quinazoline-4,7-diol have been investigated for their anti-tumor properties. A study published in 2023 demonstrated that certain analogs exhibit selective cytotoxicity against cancer cells by targeting specific signaling pathways.

In addition to its pharmacological applications, quinazoline-4,7-diol has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. For example, researchers have utilized this compound to create highly sensitive sensors for detecting heavy metal ions in environmental samples. The versatility of quinazoline-4,7-diol in these applications underscores its importance as a multi-functional building block.

The synthesis of quinazoline-4,7-diol has also been a focal point of recent research efforts. Traditional methods often involve multi-step procedures with low yields and harsh reaction conditions. However, advancements in catalytic chemistry have enabled more efficient and sustainable approaches. A 2023 study reported the use of microwave-assisted synthesis to produce quinazoline-4,7-diol with high purity and yield under mild conditions. This development not only simplifies the production process but also reduces environmental impact.

Another area where quinazoline-4,7-diol has made significant contributions is in the field of green chemistry. Its use as a renewable starting material aligns with global efforts to develop sustainable chemical processes. By leveraging the inherent reactivity of this compound, chemists can design eco-friendly routes for producing valuable chemicals without generating hazardous byproducts.

Furthermore, the biological activity of quinazoline-4,7-diol extends beyond cancer treatment. Studies have shown that it exhibits anti-inflammatory and antimicrobial properties, making it a potential candidate for developing new drugs targeting inflammatory diseases and infectious agents. A recent investigation into its mechanism revealed that it interacts with key enzymes involved in inflammation pathways, thereby reducing oxidative stress.

In conclusion, quinazoline-4,7-diol (CAS No. 16064-25-8) stands out as a remarkable compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative research into drug discovery, materials science